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Technical and Efficacy Data

Foramsulfuron is often evaluated for its performance with different adjuvants and in comparison to other

herbicides.

® Effect of Adjuvants on Efficacy The physico-chemical properties and efficacy of foramsulfuron are
significantly influenced by adjuvants [1]. Research from 2013 shows that when a foramsulfuron and
iodosulfuron mixture was applied at a reduced rate with oil-based adjuvants, its efficacy in reducing plant

biomass was only 2-9% lower than the full recommended rate with adjuvants [1]. The study evaluated:

¢ Oil Adjuvants: Petroleum oil (PO) and methylated rapeseed seed oils (MSO 1 & MSO 2).
¢ Fertilizer Adjuvants: Urea-ammonium nitrate (UAN), ammonium nitrate (AMN), and ammonium
sulfate (AMS).

It was found that methylated rapeseed oil (MSO 2) decreased the dynamic surface tension of the spray

mixture more than MSO 1 or petroleum oil [1].

@ Comparative Efficacy Data A commercial supplier provides the following comparative data, which

should be viewed as indicative rather than peer-reviewed [2]:

Parameter Foramsulfuron Mesotrione

Grass Weed Efficacy 92% 88%
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Parameter Foramsulfuron Mesotrione
Residual Control (Days) 35-42 30-40
Rainfastness 72 hours 48 hours

The source also claims foramsulfuron has a wider pH tolerance range (5.0-8.5) compared to mesotrione

(6.0-7.2) and a lower use rate for equivalent control [2].

Mode of Action and Experimental Insight

Foramsulfuron is a systemic herbicide that is absorbed by leaves and roots and moves throughout the plant

to the growing points [3].

ALS Enzyme Inhibition Pathway The following diagram illustrates the specific biochemical pathway

through which foramsulfuroen acts, leading to plant death.
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Key Experimental Considerations

¢ Resistance Management: Some resistance has been reported in Setaria faberi (Giant Foxtail) [4].
Following resistance management guidelines, such as using herbicides with different modes of action
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in rotation, is crucial.

e Application Protocol: Foramsulfuron is typically applied post-emergence to weeds in corn. Field
trials indicate that tank-mixing with 2,4-D amine can increase broadleaf weed control from 78% to
93% while maintaining crop safety [2]. Always follow local label instructions.

Regulatory and Safety Overview

Foramsulfuron is approved for use in multiple regions, including the European Union (until 2035), Canada,

and Australia [5] [4].

¢ Toxicological Profile: It is of low toxicity via oral and dermal routes. It is not genotoxic,
carcinogenic, neurotoxic, or a developmental or reproductive toxicant [5].

e Ecological Impact: It is of low toxicity to mammals, birds, bees, and earthworms. The primary
ecotoxicological concern is its potential to be harmful to aquatic life with long-lasting effects
(Hazard Statement H412) [6].

¢ Risk Mitigation: Updated labels in Canada, for example, require spray buffer zones to protect non-
target aquatic habitats and a 12-hour restricted-entry interval (REI) for workers [5].

Key Takeaways for Researchers

e Foramsulfuron is a potent ALS-inhibiting herbicide for post-emergence weed control in corn.

e Adjuvant selection is critical for optimizing efficacy, with methylated seed oils showing a strong
ability to modify spray solution properties.

¢ |t presents a favorable toxicological and environmental profile compared to many older
herbicides, with a key mitigation focus on protecting agquatic environments.

¢ Researchers should consult the most recent regulatory documents and local labels for the latest
application requirements and restrictions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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